Cas no 1391052-54-2 (WAY 127039-A-1 Sodium Salt)

• Product Name: WAY 127039-A-1 Sodium Salt
• CAS No: 1391052-54-2
• MF: C₁₅H₉BrNNaO₄
• MW: 370.130034208298
• CID: 1063416
• PubChem ID: 71752991
• Update Time: 2025-04-20

WAY 127039-A-1 Sodium Salt Chemical and Physical Properties

Names and Identifiers

• WAY 127039-A-1 Sodium Salt
• WAY 127039-A-1 Sodiu
• 1391052-54-2
• Benzeneacetic acid, 2-amino-3-(4-bromobenzoyl)-alpha-oxo-, sodium salt (1:1)
• sodium;2-[2-amino-3-(4-bromobenzoyl)phenyl]-2-oxoacetate
• WAY-127039-A-1 sodium salt
• sodium 2-(2-amino-3-(4-bromobenzoyl)phenyl)-2-oxoacetate
• 2-Amino-3-(4-bromobenzoyl)phenyloxoacetic Acid
• WAY127039-A-1 sodium salt
• 2-Amino-3-(4-bromobenzoyl)phenyloxoacetic acid Sodium
• BCP33576
• TQD89JU7C9

• Inchi： 1S/C15H10BrNO4.Na/c16-9-6-4-8(5-7-9)13(18)10-2-1-3-11(12(10)17)14(19)15(20)21;/h1-7H,17H2,(H,20,21);/q;+1/p-1
• InChI Key： JBHOQRLXZXDGOO-UHFFFAOYSA-M
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC=C(C(C(=O)[O-])=O)C=1N)=O.[Na+]

Computed Properties

• Exact Mass: 368.96126g/mol
• Monoisotopic Mass: 368.96126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA
• Solubility: DMSO (Slightly), Methanol (Slightly)

WAY 127039-A-1 Sodium Salt Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT
• Storage Condition：Refrigerator, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones